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Compound of Interest

Compound Name: Osi-906

Cat. No.: B1684704 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Osi-906, also known as Linsitinib, is a potent and selective dual inhibitor of the

Insulin-like Growth Factor-1 Receptor (IGF-1R) and the Insulin Receptor (IR).[1][2][3] Accurate

and consistent preparation of stock solutions is critical for ensuring reproducible results in

preclinical research. This document provides a detailed protocol for the preparation, handling,

and storage of Osi-906 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical and Handling Data
All quantitative data regarding Osi-906 is summarized in the table below for easy reference.
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Property Value Source

Synonyms Linsitinib, OSI-906 [1][2]

Molecular Formula C₂₆H₂₃N₅O [1][2][4]

Molecular Weight 421.49 g/mol [1][4]

Appearance White to yellow solid [1][5]

Purity ≥98% [2]

Solubility in DMSO ≥ 50 mg/mL (118.63 mM) [1][6][7]

Storage (Solid Form)
-20°C, desiccated, for up to 3

years
[1][6]

Storage (DMSO Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[1]

Osi-906 Signaling Pathway Inhibition
Osi-906 exerts its biological effect by inhibiting the kinase activity of both IGF-1R and IR. This

blockade prevents autophosphorylation and the subsequent activation of downstream pro-

survival signaling cascades, including the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways.
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Caption: Osi-906 inhibits the IGF-1R and IR signaling pathways.
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Experimental Protocol: Preparing a 10 mM Osi-906
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Osi-906 in DMSO.

Materials and Equipment
Osi-906 (Linsitinib) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Water bath sonicator

Calculation
To prepare a stock solution of a specific molarity, use the following formula:

Volume of DMSO (mL) = [Mass of Osi-906 (mg)] / [Desired Concentration (mM) * Molecular

Weight (mg/mmol)]

For a 10 mM stock solution using 1 mg of Osi-906:

Molecular Weight = 421.49 mg/mmol

Volume of DMSO (mL) = 1 mg / (10 mM * 0.42149 mg/mmol)

Volume of DMSO (mL) = 0.23725 mL or 237.3 µL

Therefore, to make a 10 mM stock solution, add 0.237 mL of DMSO for each mg of Osi-906.[5]
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Step-by-Step Procedure
Equilibration: Allow the vial of Osi-906 powder to equilibrate to room temperature for at least

15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the

hygroscopic compound.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of Osi-906
powder (e.g., 1 mg or 5 mg) and place it into a sterile vial.

Solubilization: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the vial containing the Osi-906 powder.

Mixing: Securely cap the vial and vortex thoroughly for 2-3 minutes until the solid is

completely dissolved. A clear, pale yellow solution should be formed.

Aiding Dissolution (If Necessary): If precipitation or incomplete dissolution occurs, briefly

sonicate the vial in a water bath or warm it gently to 37°C.[1][6] It is crucial to use fresh,

anhydrous DMSO, as absorbed moisture can significantly decrease the solubility of Osi-906.

[1][7]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, dispense the stock solution into single-use aliquots in sterile cryovials.[8][9]

Long-Term Storage: Store the aliquots at -80°C for long-term stability (up to 2 years).[1] For

short-term storage, -20°C is acceptable (up to 1 year).[1]

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.medchemexpress.com/Linsitinib.html
https://www.targetmol.com/compound/linsitinib
https://www.benchchem.com/product/b1684704?utm_src=pdf-body
https://www.medchemexpress.com/Linsitinib.html
https://www.selleckchem.com/products/linsitinib-osi-906-igf-1r-insulin-receptor-inhibitor.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Ethoxysanguinarine_DMSO_stock_solution_preparation_and_storage.pdf
https://www.medchemexpress.com/Linsitinib.html
https://www.medchemexpress.com/Linsitinib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Equilibrate Osi-906
to Room Temperature

Weigh Osi-906 Powder

Add Calculated Volume
of Anhydrous DMSO

Vortex / Sonicate
Until Fully Dissolved

Aliquot into Sterile
Single-Use Vials

Store at -80°C
(Long-Term)

End

Click to download full resolution via product page

Caption: Experimental workflow for Osi-906 stock solution preparation.
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Safety and Handling Precautions
Osi-906 is intended for research use only.

Handle the compound and its solutions in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

DMSO is a powerful solvent and can facilitate the absorption of chemicals through the skin.

[10] Avoid direct contact.

Consult the Safety Data Sheet (SDS) for Osi-906 and DMSO for comprehensive safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Preparation of Osi-906 (Linsitinib)
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684704#how-to-prepare-osi-906-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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